Cas no 301318-42-3 (2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine)

• Product Name: 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine
• CAS No: 301318-42-3
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6298345
• PubChem ID: 1040959
• Update Time: 2025-07-17

2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine
• AKOS000485492
• SR-01000518120
• Oprea1_525414
• 301318-42-3
• SR-01000518120-1
• Oprea1_273195
• F1443-4830

• Inchi： 1S/C23H23N3O4/c1-29-21-15-19(20(26(27)28)16-22(21)30-2)23-24(17-9-5-3-6-10-17)13-14-25(23)18-11-7-4-8-12-18/h3-12,15-16,23H,13-14H2,1-2H3
• InChI Key： TZNOVNIGSBSWGW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)C1N(C2C=CC=CC=2)CCN1C1C=CC=CC=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine

Research Briefing on 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine (CAS: 301318-42-3)

2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine (CAS: 301318-42-3) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in photopharmacology and drug discovery. This compound belongs to the class of imidazolidine derivatives, which are known for their unique photochemical properties. The nitro and dimethoxy substituents on the phenyl ring make it a promising candidate for light-controlled drug delivery systems, where precise spatial and temporal control of drug activity is required.

Recent studies have focused on the photochemical behavior of 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine, particularly its ability to undergo reversible photoisomerization upon exposure to specific wavelengths of light. This property is critical for its application in photopharmacology, where light is used to modulate the activity of bioactive molecules. Researchers have demonstrated that the compound can be switched between its inactive and active states using UV and visible light, respectively, making it a valuable tool for studying biological processes with high precision.

In addition to its photochemical properties, the compound has also been investigated for its potential therapeutic applications. Preliminary studies suggest that it may exhibit activity against certain enzyme targets involved in inflammatory and neurodegenerative diseases. For instance, one study reported that the compound showed inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis and characterization of 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Additionally, computational modeling studies have provided insights into the compound's conformational dynamics and its interactions with biological targets. These studies are essential for optimizing its properties for specific applications.

Despite the promising findings, challenges remain in the development of 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine as a therapeutic agent. Issues such as stability, solubility, and bioavailability need to be addressed to ensure its efficacy in vivo. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Furthermore, the compound's safety profile and potential off-target effects require thorough investigation in preclinical models.

In conclusion, 2-(4,5-dimethoxy-2-nitrophenyl)-1,3-diphenylimidazolidine represents a promising candidate for photopharmacology and drug discovery. Its unique photochemical properties and potential therapeutic applications make it a subject of ongoing research. Future studies should focus on optimizing its physicochemical properties, elucidating its mechanism of action, and evaluating its efficacy and safety in relevant disease models. The compound's versatility and potential for light-controlled modulation of biological activity position it as a valuable tool for advancing precision medicine.